Cas no 139745-20-3 (Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester)

Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester structure
139745-20-3 structure
Product Name:Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester
CAS No:139745-20-3
MF:C25H50O4
MW:414.662108898163
CID:1280882
Update Time:2024-08-04

Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-hydroxy-3-(tetradecyloxy)propyl ester
    • Inchi: 1S/C25H50O4/c1-3-5-7-9-10-11-12-13-14-15-17-19-21-28-22-24(26)23-29-25(27)20-18-16-8-6-4-2/h24,26H,3-23H2,1-2H3
    • InChI Key: NWUQMUPGDQGRRY-UHFFFAOYSA-N
    • SMILES: C(OCC(O)COCCCCCCCCCCCCCC)(=O)CCCCCCC

Computed Properties

  • Exact Mass: 414.3711

Experimental Properties

  • Density: 0.923±0.06 g/cm3(Predicted)
  • Boiling Point: 508.9±35.0 °C(Predicted)
  • PSA: 55.76
  • pka: 13.16±0.20(Predicted)
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